Cas no 101853-62-7 (1-Pentanol, 2-[(hexadecyloxy)methyl]-)

• Product Name: 1-Pentanol, 2-[(hexadecyloxy)methyl]-
• CAS No: 101853-62-7
• MF: C₂₂H₄₆O₂
• MW: 342.599447727203
• CID: 1134819
• Update Time: 2024-07-27

1-Pentanol, 2-[(hexadecyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 2-[(hexadecyloxy)methyl]-

• Inchi： 1S/C22H46O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-19-24-21-22(20-23)18-4-2/h22-23H,3-21H2,1-2H3
• InChI Key： IPGMHKNPEVRPQZ-UHFFFAOYSA-N
• SMILES： C(O)C(COCCCCCCCCCCCCCCCC)CCC

Computed Properties

• Exact Mass: 342.34998

Experimental Properties

• Density: 0.865±0.06 g/cm3(Predicted)
• Boiling Point: 447.1±18.0 °C(Predicted)
• PSA: 29.46
• pka: 14.81±0.10(Predicted)